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Compound of Interest

Compound Name:
(2-Chloro-1-

methoxyethoxy)benzene

CAS No.: 16602-34-9

Cat. No.: B8530986

Get Quote

Executive Summary
(2-Chloro-1-methoxyethoxy)benzene (CAS Registry Number: Implied analogous structures

51487-69-5 substructure) is a functionalized mixed acetal widely utilized as a strategic

intermediate in the synthesis of carbamate insecticides (e.g., Cloethocarb) and as a latent

aldehyde equivalent in organic methodology.[1] Its structure—characterized by a phenoxy

group attached to a chloro-methoxy-ethyl backbone (

)—serves as a robust "masked" linker that offers unique electrophilic reactivity and metabolic
stability profiles.

This guide explores its primary utility in agrochemical development, its role as a protecting

group precursor, and the specific haloalkoxylation protocols required for its synthesis.

Part 1: Chemical Identity & Structural Logic
Structural Analysis
The molecule is an
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-alkoxy-

-chloro ether. Its reactivity is defined by the acetal carbon (C1), which is flanked by two oxygen
atoms (phenoxy and methoxy) and a

-chlorine.

Property Description

IUPAC Name (2-Chloro-1-methoxyethoxy)benzene

Formula

Structure

Functional Class
Mixed Acetal /

-Chloro Ether

Key Reactivity
Electrophilic at C1 (acetal); Nucleophilic

displacement at C2 (chloride).

Mechanistic Causality
The stability of this molecule arises from the anomeric effect at the acetal center, which

stabilizes the C-O bonds. However, the presence of the

-chlorine atom introduces a dipole that modulates the hydrolytic stability, making it robust
enough for processing but susceptible to specific activation (e.g., in vivo metabolic cleavage or
acid-catalyzed hydrolysis).

Part 2: Synthesis Protocols
The synthesis of (2-Chloro-1-methoxyethoxy)benzene relies on a two-step sequence

involving the generation of a reactive

-halo ether intermediate followed by nucleophilic displacement.

Method A: The Vinyl Ether Haloalkoxylation Route
(Primary Industrial Route)
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This method is preferred for its atom economy and the availability of reagents. It involves the in

situ generation of 1,2-dichloro-1-methoxyethane.

Step 1: Generation of Electrophile
Reagents: Vinyl Methyl Ether (

), Chlorine gas (

) or Sulfuryl Chloride (

).

Reaction: Electrophilic addition of chlorine across the double bond.

Intermediate: 1,2-Dichloro-1-methoxyethane (

).

Step 2: Phenolic Coupling
Reagents: Phenol (

), Base (

or

), Solvent (Acetone or DCM).

Mechanism:

displacement of the

-chloro substituent by the phenoxide ion. Note that the

-chloro position is significantly more reactive than the

-chloro position due to resonance stabilization of the oxocarbenium transition state.

Detailed Experimental Protocol
Preparation of Electrophile: In a flame-dried flask under
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, cool Vinyl Methyl Ether (1.0 equiv) to -10°C.

Chlorination: Slowly bubble

gas or add

(1.0 equiv) dropwise. Maintain temperature < 0°C to prevent polymerization. Stir for 1 hour to
yield crude 1,2-dichloro-1-methoxyethane.

Coupling: In a separate vessel, dissolve Phenol (1.0 equiv) and

(1.2 equiv) in anhydrous acetone.

Addition: Add the crude chloro-ether intermediate dropwise to the phenoxide solution at 0°C.

Reaction: Allow to warm to room temperature and stir for 4–6 hours. Monitor by TLC

(disappearance of phenol).

Workup: Filter off salts, concentrate the filtrate, and purify via vacuum distillation or column

chromatography (Silica, Hexane/EtOAc).

Part 3: Key Applications
Agrochemical Precursor (Cloethocarb Analogues)
The most significant application of the (2-chloro-1-methoxyethoxy) moiety is in the synthesis of

Cloethocarb (2-(2-chloro-1-methoxyethoxy)phenyl N-methylcarbamate).

Role: The (2-chloro-1-methoxyethoxy) group acts as a specialized substituent on the phenol

ring that modulates the lipophilicity and metabolic degradation of the insecticide.

Mechanism: The carbamate moiety inhibits Acetylcholinesterase (AChE).[2][3] The acetal

side chain (

) provides a specific steric and electronic environment that enhances binding affinity and
delays detoxification in the pest.

Latent Aldehyde Equivalent
(2-Chloro-1-methoxyethoxy)benzene serves as a protected form of Phenoxyacetaldehyde.
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Transformation: Acidic hydrolysis cleaves the acetal linkage.

Reaction:

The intermediate hemiacetal collapses to release HCl (if harsh) or rearranges? Correction:
The hydrolysis of the acetal yields the aldehyde and alcohol.

Actually, the direct hydrolysis of the acetal carbon yields Phenol, Methanol, and
Chloroacetaldehyde. Synthetic Utility: It is often used to introduce the

fragment onto other nucleophiles, which can then be hydrolyzed to aldehydes.

Heterocycle Synthesis (Benzofurans)
The molecule contains both an electrophilic center (acetal) and a nucleophilic potential

(phenoxy ring). Under Lewis Acid catalysis (e.g.,

or

), it can undergo intramolecular Friedel-Crafts cyclization to form benzofuran derivatives,
particularly if the

-chlorine is eliminated or substituted.

Part 4: Visualization of Pathways
Diagram 1: Synthesis & Reactivity Workflow
This diagram illustrates the conversion of Vinyl Methyl Ether to the target molecule and its

subsequent divergence into agrochemicals or aldehydes.
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(CH2=CH-OMe)
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1,2-Dichloro-1-methoxyethane

Chlorination
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Caption: Synthesis of (2-Chloro-1-methoxyethoxy)benzene via haloalkoxylation and its

downstream applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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